![molecular formula C14H15Cl2NO3 B5163208 2-acetyl-5,5-dichloro-N-(2-methoxyphenyl)-4-pentenamide](/img/structure/B5163208.png)
2-acetyl-5,5-dichloro-N-(2-methoxyphenyl)-4-pentenamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-acetyl-5,5-dichloro-N-(2-methoxyphenyl)-4-pentenamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as A-841720 and is a potent and selective antagonist of the cannabinoid receptor type 1 (CB1).
Mechanism of Action
The mechanism of action of 2-acetyl-5,5-dichloro-N-(2-methoxyphenyl)-4-pentenamide involves the inhibition of the CB1 receptor. This receptor is primarily found in the central nervous system and is responsible for regulating various physiological processes. The inhibition of this receptor by this compound leads to the modulation of these physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been found to have potential applications in the treatment of various diseases such as obesity, diabetes, and neuropathic pain. It has also been found to have anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-acetyl-5,5-dichloro-N-(2-methoxyphenyl)-4-pentenamide is its high selectivity and potency towards the CB1 receptor. This makes it an ideal candidate for studying the physiological processes regulated by this receptor. However, one of the major limitations of this compound is its low solubility in water, which makes it difficult to use in in vitro experiments.
Future Directions
There are several future directions for the study of 2-acetyl-5,5-dichloro-N-(2-methoxyphenyl)-4-pentenamide. One of the major areas of research is its potential applications in the treatment of various diseases such as obesity, diabetes, and neuropathic pain. Another area of research is the development of more potent and selective CB1 receptor antagonists. Additionally, the study of the physiological processes regulated by the CB1 receptor is an area of ongoing research.
Synthesis Methods
The synthesis of 2-acetyl-5,5-dichloro-N-(2-methoxyphenyl)-4-pentenamide is a multi-step process that involves the reaction of various reagents. The synthesis starts with the reaction of 2-methoxybenzylamine with acetic anhydride to form 2-acetamido-5-methoxybenzylamine. This intermediate is then reacted with 2,4-dichloroacetyl chloride to form this compound.
Scientific Research Applications
2-acetyl-5,5-dichloro-N-(2-methoxyphenyl)-4-pentenamide has been extensively studied for its potential applications in various fields. It has been found to be a potent and selective antagonist of the CB1 receptor, which is involved in various physiological processes such as appetite regulation, pain perception, and mood regulation.
Properties
IUPAC Name |
2-acetyl-5,5-dichloro-N-(2-methoxyphenyl)pent-4-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15Cl2NO3/c1-9(18)10(7-8-13(15)16)14(19)17-11-5-3-4-6-12(11)20-2/h3-6,8,10H,7H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHWGYEKSMODDTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(CC=C(Cl)Cl)C(=O)NC1=CC=CC=C1OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.